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Compound of Interest

Compound Name: (+)-4-Carene

Cat. No.: B12776080

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the core physical constants of (+)-4-
Carene, a bicyclic monoterpene of significant interest in chemical and pharmaceutical
research. The information herein is compiled for use in laboratory settings, offering both
established physical data and standardized protocols for its experimental verification.

Introduction to (+)-4-Carene

(+)-4-Carene, systematically named (1S,4R,6R)-4,7,7-trimethylbicyclo[4.1.0]hept-2-ene, is a
chiral organic compound found in various essential oils.[1][2] As a member of the terpene
family, it serves as a valuable chiral building block in organic synthesis and is investigated for
its potential biological activities. Accurate knowledge of its physical properties is fundamental
for its purification, characterization, and application in research and development.

Physical and Chemical Properties

The physical constants of (+)-4-Carene are summarized in the table below. It is critical to note
that values can vary based on the purity of the sample and the specific experimental
conditions, such as temperature and pressure. Data for different isomers are provided for
comparative purposes where available.
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Property Value Conditions & Notes  Source(s)
Molecular Formula CioH1s [3114]
Molecular Weight 136.234 g/mol [31[5]114]
For (1S,4R,6R)-
CAS Number 13837-63-3 _
isomer
(1S,4R,6R)-4,7,7-
IUPAC Name trimethylbicyclo[4.1.0]
hept-2-ene
At atmospheric
Boiling Point ~167 °C pressure (extrapolated
from 732 Torr)
Density 0.856 g/mL For d-4-carene [6]
20 °C (for the
0.849 g/mL enantiomeric cis- [7]
isomer)
Refractive Index
1.473 For d-4-carene [6]
(n_D%)
20 °C (for the
1.469 enantiomeric cis- [7]
isomer)
Specific Optical Value not consistently ~ Optically active [7]
Rotation ([a]_D2°) cited. molecules rotate
plane-polarized light.
[8] The sign (+)
indicates
dextrorotation. The
enantiomeric (1S,3R)-
cis-4-Carene has a
specific rotation of
-145+5° (neat),
indicating that (+)-4-
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Carene is strongly

dextrorotatory.

Flash Point 38 °C (101 °F) Tag Closed Cup

Insoluble in water;

Solubilit
Y Soluble in alcohol.

Experimental Workflow for Physical
Characterization

The following diagram outlines a standard workflow for the experimental determination of the

key physical constants of a liquid terpene like (+)-4-Carene.
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Sample Preparation

Obtain/Purify (+)-4-Carene Sample
(e.g., Fractional Distillation)

Verify Purity via Gas Chromatography (GC)
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Data Analysis & Reporting

Calculate Specific Rotation
using Biot's Law

Compile Data & Compare
with Literature Values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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